Cas no 28942-07-6 (1H-Pyrrolizinium,1-carboxyhexahydro-4-(3-methyl-2-buten-1-yl)-, (1S,4S,7aR)-)

• Product Name: 1H-Pyrrolizinium,1-carboxyhexahydro-4-(3-methyl-2-buten-1-yl)-, (1S,4S,7aR)-
• CAS No: 28942-07-6
• MF: C₁₃H₂₂NO₂
• MW: 224.31928396225
• CID: 277205
• PubChem ID: 90470828
• Update Time: 2025-04-19

1H-Pyrrolizinium,1-carboxyhexahydro-4-(3-methyl-2-buten-1-yl)-, (1S,4S,7aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizinium,1-carboxyhexahydro-4-(3-methyl-2-buten-1-yl)-, (1S,4S,7aR)-
• Anodendrine
• 1H-Pyrrolizinium,1-carboxyhexahydro-4-(3-methyl-2-butenyl)-, (1S,4S,7aR)- (9CI)
• 1H-Pyrrolizinium,1-carboxyhexahydro-4-(3-methyl-2-butenyl)-, (1S-cis)-
• Anodendrine (8CI)
• 28942-07-6
• (1S,8R)-4-(3-methylbut-2-enyl)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-4-ium-1-carboxylic acid
• (1S,7aR)-1-carboxy-4-(3-methylbut-2-en-1-yl)-octahydropyrrolizin-4-ium

• Inchi： 1S/C13H21NO2/c1-10(2)5-8-14-7-3-4-12(14)11(6-9-14)13(15)16/h5,11-12H,3-4,6-9H2,1-2H3/p+1/t11-,12+,14?/m0/s1
• InChI Key： SEQFLUHCWYJYBN-KTYPHDMWSA-O
• SMILES： OC([C@H]1CC[N+]2(C/C=C(\C)/C)CCC[C@@H]21)=O

Computed Properties

• Exact Mass: 224.165053945g/mol
• Monoisotopic Mass: 224.165053945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines